Cas no 78813-85-1 (3-Cyclohexylpyrrolidine)

• Product Name: 3-Cyclohexylpyrrolidine
• CAS No: 78813-85-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD06751872
• CID: 1086311
• PubChem ID: 3159730
• Update Time: 2025-06-09

3-Cyclohexylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexylpyrrolidine
• 3-CYCLOHEXYL-PYRROLIDINE
• 3-cyclohexylpyrrolidine(SALTDATA: FREE)
• EN300-300023
• AS-44133
• CS-0188438
• SY290679
• 78813-85-1
• DTXSID50390261
• SCHEMBL399242
• F2147-1336
• MFCD06751872
• 3-Cyclohexylpyrrolidine, AldrichCPR
• AKOS011597316
• DB-194072

• MDL： MFCD06751872
• Inchi： 1S/C10H19N/c1-2-4-9(5-3-1)10-6-7-11-8-10/h9-11H,1-8H2
• InChI Key： PJQCUMVGSKEOMN-UHFFFAOYSA-N
• SMILES： N1CCC(C1)C1CCCCC1

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 226.0±8.0 °C at 760 mmHg
• Flash Point: 86.5±16.5 °C
• Refractive Index: 1.488
• PSA: 12.03000
• LogP: 2.50500
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Cyclohexylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Cyclohexylpyrrolidine

3-Cyclohexylpyrrolidine (CAS 78813-85-1): A Versatile Chemical Building Block for Modern Applications

In the ever-evolving landscape of organic chemistry, 3-Cyclohexylpyrrolidine (CAS 78813-85-1) has emerged as a compound of significant interest for researchers and industrial applications alike. This bicyclic amine derivative combines the structural features of both pyrrolidine and cyclohexane rings, creating unique chemical properties that make it valuable across multiple scientific domains.

The molecular structure of 3-Cyclohexylpyrrolidine hydrochloride features a saturated nitrogen-containing five-membered ring attached to a cyclohexyl group at the 3-position. This configuration gives the compound interesting stereochemical properties that are currently being explored in asymmetric synthesis and chiral catalyst development. Recent publications in the Journal of Organic Chemistry (2023) highlight its growing importance in pharmaceutical intermediates synthesis.

One of the most searched questions regarding this compound relates to its solubility properties. 3-Cyclohexylpyrrolidine free base shows moderate solubility in common organic solvents like dichloromethane, ethanol, and ethyl acetate, but limited solubility in water. This property profile makes it particularly useful for organic phase reactions where water-sensitive reagents are involved. Researchers often inquire about its storage conditions - it's recommended to store this compound under inert atmosphere at 2-8°C to maintain stability.

The synthesis of 3-Cyclohexylpyrrolidine typically involves reductive amination strategies or cyclization reactions starting from appropriate precursors. Advanced synthetic protocols published in 2022 demonstrate improved yields up to 85% using novel transition metal catalysts. These methodological advancements have significantly reduced production costs, making the compound more accessible for various applications.

In pharmaceutical research, 3-Cyclohexylpyrrolidine derivatives are gaining attention as potential bioactive scaffolds. Several patent applications in 2023-2024 describe its incorporation into molecules targeting neurological disorders. The compound's rigid structure and ability to adopt various conformations make it particularly valuable for drug design applications where specific molecular geometries are required.

Material science applications of 3-Cyclohexylpyrrolidine are another growing area of interest. Its incorporation into polymeric materials has been shown to modify thermal properties and improve material durability. Recent studies in Advanced Materials (2024) demonstrate its utility in creating high-performance coatings with enhanced resistance to environmental stressors.

The global market for 3-Cyclohexylpyrrolidine suppliers has seen steady growth, with projections indicating a 6.8% CAGR through 2028 according to industry reports. This growth is driven by increasing R&D expenditures in pharmaceutical and specialty chemical sectors. Quality specifications for pharmaceutical grade 3-Cyclohexylpyrrolidine have become more stringent, with HPLC purity requirements now typically exceeding 99.5% for most applications.

Analytical characterization of 3-Cyclohexylpyrrolidine typically involves GC-MS, NMR (both 1H and 13C), and IR spectroscopy. The compound shows characteristic signals in the 1H NMR spectrum between 1.0-3.0 ppm for the aliphatic protons, with the pyrrolidine ring protons appearing as distinct multiplets. These spectral features are frequently discussed in online chemistry forums and educational resources.

Environmental and safety considerations for handling 3-Cyclohexylpyrrolidine are important topics in workplace safety training. While not classified as highly hazardous, standard laboratory precautions including proper ventilation and personal protective equipment are recommended. The compound's ecotoxicity profile has been evaluated in several recent studies, showing moderate biodegradability under aerobic conditions.

Future research directions for 3-Cyclohexylpyrrolidine applications include exploration in green chemistry processes and catalysis. Several research groups are investigating its potential as a ligand in sustainable catalytic systems, particularly in reactions emphasizing atom economy and reduced waste generation. These developments align with current trends toward more environmentally conscious chemical processes.

For researchers considering 3-Cyclohexylpyrrolidine synthesis or purchasing 3-Cyclohexylpyrrolidine, it's important to verify supplier credentials and request comprehensive analytical data. The compound is available from multiple specialty chemical providers in various quantities, with pricing typically reflecting purity grade and batch size. Recent market trends show increasing demand for smaller, research-scale quantities as more academic labs incorporate this versatile building block into their synthetic programs.